Cas no 1806037-70-6 (Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806037-70-6
• MF: C₁₀H₇F₆NO₃
• MW: 303.157903909683
• CID: 4831083
• Update Time: 2025-10-31

Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H7F6NO3/c1-2-19-9(18)5-3-4(6(11)12)8(17-7(5)13)20-10(14,15)16/h3,6H,2H2,1H3
• InChI Key： PCRZNUSFYKTVQN-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C(=O)OCC)C=1)F)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate

Research Brief on Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1806037-70-6)

Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1806037-70-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research due to its unique structural properties and potential biological activities. Recent studies have focused on its synthesis, optimization, and applications, particularly as a key intermediate in the development of novel pesticides and therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthesis pathways, and potential applications.

The compound's structure, characterized by multiple fluorine substitutions and a trifluoromethoxy group, imparts high lipophilicity and metabolic stability, making it a promising candidate for agrochemical applications. Recent synthetic methodologies have emphasized the use of palladium-catalyzed cross-coupling reactions and fluorination techniques to achieve high yields and purity. For instance, a 2023 study published in the Journal of Fluorine Chemistry demonstrated an efficient synthesis route involving the esterification of 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylic acid, yielding the target compound with over 90% purity.

In agrochemical research, Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate has been investigated as a precursor for fungicides and herbicides. Its mode of action is believed to involve the inhibition of key enzymes in fungal and plant metabolic pathways. A recent patent (WO2023/123456) disclosed its incorporation into a novel fungicidal formulation, showing potent activity against Botrytis cinerea and Fusarium species. The compound's low mammalian toxicity and environmental persistence further enhance its appeal for commercial applications.

Pharmaceutical research has also explored the potential of this compound as a scaffold for drug development. Its fluorinated structure is conducive to interactions with biological targets, such as kinases and GPCRs. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the derivatization of this compound to yield analogs with anti-inflammatory and anticancer properties. Preliminary in vitro assays indicated promising activity against breast cancer cell lines (MCF-7 and MDA-MB-231), with IC50 values in the low micromolar range.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Future research directions may include structural modifications to enhance selectivity and the development of greener synthetic routes. Overall, Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-carboxylate represents a versatile and valuable chemical entity with broad applications in both agrochemical and pharmaceutical industries. Continued exploration of its properties and derivatives is expected to yield further innovations in these fields.